Cas no 2228119-77-3 (methyl 2-amino-2-1-(butan-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(butan-2-yl)cyclopropylacetate
• CAS No: 2228119-77-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6423164
• PubChem ID: 165884775
• Update Time: 2025-05-20

methyl 2-amino-2-1-(butan-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(butan-2-yl)cyclopropylacetate
• methyl 2-amino-2-[1-(butan-2-yl)cyclopropyl]acetate
• EN300-2001367
• 2228119-77-3

• Inchi： 1S/C10H19NO2/c1-4-7(2)10(5-6-10)8(11)9(12)13-3/h7-8H,4-6,11H2,1-3H3
• InChI Key： BBOMDDVPLUWJHA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C(C)CC)CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(butan-2-yl)cyclopropylacetate

Introduction to CAS No 2228119-77-3: Methyl 2-Amino-2-(1-(Butan-2-Yl)cyclopropyl)Acetate

Methyl 2-amino-2-(1-(butan-2-yl)cyclopropyl)acetate, with the CAS number 2228119-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a butan-2-yl group and an amino acetate moiety. The molecule's structure contributes to its potential applications in drug design and synthesis.

The synthesis of methyl 2-amino-2-(1-(butan-2-yl)cyclopropyl)acetate has been explored through various methodologies, including ring-opening reactions and coupling techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making it more accessible for research and development purposes.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential lead for drug development. Its structure suggests potential interactions with various biological targets, including enzymes and receptors. Researchers have investigated its ability to modulate cellular signaling pathways, which could be relevant for treating conditions such as inflammation, neurodegenerative diseases, or cancer.

Recent advancements in computational chemistry have enabled detailed modeling of the compound's interactions with biological systems. These studies have provided insights into the compound's binding affinities and selectivity profiles, which are critical for drug design. Additionally, experimental studies have confirmed some of these computational predictions, further validating the compound's potential therapeutic applications.

The structural versatility of methyl 2-amino-2-(1-(butan-2-yl)cyclopropyl)acetate also makes it a valuable tool in organic synthesis. Its cyclopropane ring can serve as a platform for constructing more complex molecules with diverse functionalities. This has led to its use as an intermediate in the synthesis of other bioactive compounds.

In conclusion, CAS No 2228119-77-3 represents a compound with intriguing chemical properties and promising applications in both academic research and industrial drug development. Ongoing research continues to uncover new insights into its structure-function relationships and therapeutic potential, solidifying its role as an important molecule in contemporary chemistry.